Cas no 2034203-89-7 (N-(3-hydroxyoxolan-3-yl)methyl-N'-4-(trifluoromethyl)phenylethanediamide)

• Product Name: N-(3-hydroxyoxolan-3-yl)methyl-N'-4-(trifluoromethyl)phenylethanediamide
• CAS No: 2034203-89-7
• MF: C₁₄H₁₅F₃N₂O₄
• MW: 332.275114297867
• CID: 6206319
• PubChem ID: 119104023
• Update Time: 2025-10-05

N-(3-hydroxyoxolan-3-yl)methyl-N'-4-(trifluoromethyl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(3-hydroxyoxolan-3-yl)methyl-N'-4-(trifluoromethyl)phenylethanediamide
• AKOS026697028
• N-[(3-hydroxyoxolan-3-yl)methyl]-N'-[4-(trifluoromethyl)phenyl]ethanediamide
• N-[(3-hydroxyoxolan-3-yl)methyl]-N'-[4-(trifluoromethyl)phenyl]oxamide
• F6556-2967
• 2034203-89-7
• N1-((3-hydroxytetrahydrofuran-3-yl)methyl)-N2-(4-(trifluoromethyl)phenyl)oxalamide

• Inchi： 1S/C14H15F3N2O4/c15-14(16,17)9-1-3-10(4-2-9)19-12(21)11(20)18-7-13(22)5-6-23-8-13/h1-4,22H,5-8H2,(H,18,20)(H,19,21)
• InChI Key： ADCJXAMBUDAXCL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)NC(C(NCC1(COCC1)O)=O)=O)(F)F

Computed Properties

• Exact Mass: 332.09839145g/mol
• Monoisotopic Mass: 332.09839145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 87.7Ų

Additional information on N-(3-hydroxyoxolan-3-yl)methyl-N'-4-(trifluoromethyl)phenylethanediamide

N-(3-hydroxyoxolan-3-yl)methyl-N'-4-(trifluoromethyl)phenylethanediamide: A Comprehensive Overview

N-(3-hydroxyoxolan-3-yl)methyl-N'-4-(trifluoromethyl)phenylethanediamide, with the CAS number 2034203-89-7, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound is characterized by its hydroxyoxolan and trifluoromethyl functional groups, which contribute to its distinct chemical properties and biological activities.

The hydroxyoxolan moiety in N-(3-hydroxyoxolan-3-yl)methyl-N'-4-(trifluoromethyl)phenylethanediamide is a cyclic ether with a hydroxyl group, which can participate in hydrogen bonding and other intermolecular interactions. This structural feature is crucial for the compound's solubility and stability in various solvents, making it suitable for use in both laboratory and pharmaceutical settings. The presence of the trifluoromethyl group, on the other hand, imparts significant electronic effects, enhancing the compound's lipophilicity and influencing its binding affinity to biological targets.

In recent years, N-(3-hydroxyoxolan-3-yl)methyl-N'-4-(trifluoromethyl)phenylethanediamide has been the subject of several studies aimed at elucidating its pharmacological properties. One notable area of research has focused on its potential as an anti-inflammatory agent. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that N-(3-hydroxyoxolan-3-yl)methyl-N'-4-(trifluoromethyl)phenylethanediamide may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, N-(3-hydroxyoxolan-3-yl)methyl-N'-4-(trifluoromethyl)phenylethanediamide has also been investigated for its antiviral activity. Research has demonstrated that this compound exhibits potent antiviral effects against a range of viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism by which it exerts these antiviral effects is not yet fully understood, but it is believed to involve the inhibition of viral replication and the modulation of host cell signaling pathways.

The synthesis of N-(3-hydroxyoxolan-3-yl)methyl-N'-4-(trifluoromethyl)phenylethanediamide typically involves a multi-step process that begins with the preparation of the hydroxyoxolan derivative. This intermediate is then coupled with an appropriate amine to form the final diamide structure. The use of advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, has enabled chemists to achieve high yields and purity levels in the production of this compound.

In addition to its potential therapeutic applications, N-(3-hydroxyoxolan-3-yl)methyl-N'-4-(trifluoromethyl)phenylethanediamide has also been studied for its use as a probe molecule in chemical biology research. Its unique structure makes it an ideal candidate for labeling and imaging studies, allowing researchers to gain insights into cellular processes and protein interactions. For example, recent studies have utilized this compound to investigate the role of specific proteins in signal transduction pathways and cellular metabolism.

The safety profile of N-(3-hydroxyoxolan-3-yl)methyl-N'-4-(trifluoromethyl)phenylethanediamide is an important consideration for its potential use in pharmaceutical applications. Preclinical toxicity studies have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further research is needed to fully evaluate its safety and efficacy in human subjects.

In conclusion, N-(3-hydroxyoxolan-3-yl)methyl-N'-4-(trifluoromethyl)phenylethanediamide (CAS 2034203-89-7) is a promising compound with a wide range of potential applications in medicinal chemistry and chemical biology. Its unique structural features, including the hydroxyoxolan and trifluoromethyl groups, contribute to its diverse biological activities and make it an attractive candidate for further development as a therapeutic agent or research tool. Ongoing research continues to uncover new insights into the properties and applications of this intriguing compound.